Cas no 1897139-26-2 (3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1897139-26-2
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 6329764
• PubChem ID: 117329572
• Update Time: 2025-11-05

3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid
• 1897139-26-2
• EN300-1991409

• Inchi： 1S/C11H13ClO3/c1-11(2,10(14)15)6-7-3-4-8(13)5-9(7)12/h3-5,13H,6H2,1-2H3,(H,14,15)
• InChI Key： ALXKZMRZBVCJRS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C(=O)O)(C)C)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid

Introduction to 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1897139-26-2) and Its Emerging Applications in Chemical Biology

3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid, identified by the chemical abstracts service number CAS No. 1897139-26-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a chloro-substituted phenyl ring and a hydroxy group at the para position, combined with a branched alkanoic acid moiety, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The structural motif of 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid positions it as a valuable intermediate in the synthesis of various pharmacologically relevant derivatives. The presence of both electrophilic and nucleophilic sites within its structure allows for diverse functionalization strategies, making it a versatile building block for drug discovery programs. Specifically, the chloro-substituted phenyl ring can participate in nucleophilic aromatic substitution reactions, while the hydroxy group provides opportunities for further derivatization via esterification or ether formation.

In recent years, there has been growing interest in compounds containing hydroxyphenyl moieties due to their demonstrated roles in modulating biological pathways. For instance, derivatives of hydroxybenzoic acids have been extensively studied for their antioxidant and anti-inflammatory properties. The incorporation of a chloro group at the ortho position enhances the reactivity of the aromatic ring, enabling access to more complex molecular architectures. This feature has been exploited in the development of novel inhibitors targeting enzyme-catalyzed reactions, particularly those involving aromatic substrates.

The branched alkanoic acid moiety in 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid contributes to its amphiphilic nature, which can be advantageous in designing molecules with improved solubility or membrane-interaction capabilities. Such properties are increasingly relevant in the development of targeted drug delivery systems and prodrugs designed to enhance bioavailability or tissue specificity. Recent studies have highlighted the potential of similar structural scaffolds in improving pharmacokinetic profiles by modulating lipophilicity and metabolic stability.

One of the most compelling aspects of 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid is its utility as a precursor in the synthesis of biologically active small molecules. Researchers have leveraged its reactivity to develop novel analogs with enhanced binding affinity to therapeutic targets. For example, modifications at the carboxylic acid terminus have led to compounds exhibiting inhibitory effects on kinases and other enzymes implicated in cancer progression. The ability to fine-tune both steric and electronic properties through strategic functionalization makes this compound an attractive candidate for structure-activity relationship (SAR) studies.

The investigation into 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid has also extended into exploring its role as a chiral building block. The presence of a stereogenic center at the carbon adjacent to the carboxylic acid group allows for the synthesis of enantiomerically pure derivatives, which are often required for optimal biological activity. Chiral drugs have gained prominence due to their improved selectivity and reduced side effects, making this compound a promising candidate for further development in asymmetric synthesis.

Advances in computational chemistry have further accelerated the exploration of 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid's potential applications. Molecular modeling studies have predicted novel interactions between this compound and biological targets, guiding experimental efforts toward high-throughput screening campaigns. These computational approaches have been particularly valuable in identifying lead compounds for further optimization before costly wet-lab synthesis.

The environmental impact of synthesizing complex molecules like 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid has also been a focus of recent research. Sustainable chemistry principles have been applied to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Such efforts align with broader industry trends toward eco-friendly drug discovery practices while maintaining high standards of efficiency and yield.

In conclusion, 3-(2-chloro-4-hydroxyphenyl)-2,2-dimethylpropanoic acid (CAS No. 1897139-26-2) represents a fascinating compound with broad applications in chemical biology and pharmaceutical development. Its unique structural features—comprising a chloro-substituted phenyl ring, a hydroxy group, and a branched alkanoic acid moiety—make it an invaluable intermediate for designing novel therapeutics. As research continues to uncover new synthetic strategies and biological functions associated with this molecule, its significance is likely to grow further within both academic and industrial settings.